Cas no 923591-48-4 (3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine)

3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine structure
923591-48-4 structure
Product Name:3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine
CAS No:923591-48-4
MF:C15H28N2O3
MW:284.394424438477
CID:736570
Update Time:2023-08-03

3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine Chemical and Physical Properties

Names and Identifiers

    • L-Valine, 3-methyl-N-[[(1-methylethyl)-4-penten-1-ylamino]carbonyl]-
    • (2S)-3,3-dimethyl-2-[[pent-4-enyl(propan-2-yl)carbamoyl]amino]butanoic acid
    • FTWDTNHDWRFTJQ-GFCCVEGCSA-N
    • N-{[Isopropyl(pent-4-en-1-yl)amino]carbonyl}-3-methyl-L-valine
    • 3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine
    • Inchi: 1S/C15H28N2O3/c1-7-8-9-10-17(11(2)3)14(20)16-12(13(18)19)15(4,5)6/h7,11-12H,1,8-10H2,2-6H3,(H,16,20)(H,18,19)/t12-/m1/s1
    • InChI Key: FTWDTNHDWRFTJQ-GFCCVEGCSA-N
    • SMILES: OC([C@H](C(C)(C)C)NC(N(CCCC=C)C(C)C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 346
  • Topological Polar Surface Area: 69.6
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